(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine
Description
Scientific Research Applications
Fluorescence Properties and Sensing Applications
The pyrazole derivatives, including compounds like “(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine”, exhibit unique fluorescence properties. These compounds can show a range of colors from orange-red to cyan in different solvents, especially when an electron-withdrawing group is attached . This characteristic makes them suitable for use as metal ion fluorescent probes with excellent selectivity, such as for the detection of silver ions (Ag+) .
Pharmaceutical Applications
Pyrazole derivatives are known for their pharmacological effects. They have been utilized in the development of various drug molecules, including antidepressants , antihypertensive , and anti-arrhythmic medications . Their activities extend to antibacterial , anticancer , anticonvulsant , antidepressant , and anti-inflammatory treatments, making them valuable in medicinal chemistry research .
Organic Synthesis
In organic synthesis, the compound serves as a versatile intermediate. It can be synthesized via cyclocondensation starting from α, β-unsaturated aldehydes/ketones with substituted phenylhydrazine, using vitamin B1 as a catalyst. This process is metal-free, acid or base free, and considered green chemistry due to the reusability of the catalyst .
Material Science
Pyrazoline compounds, including the one , have better hole transport characteristics, thermal stability, and washing resistance. These properties make them suitable for use as photoluminescent materials , organic nonlinear optical materials , and photorefractive materials .
Textile Industry
In the textile industry, triarylpyrazoline compounds are used as fluorescent whitening agents . Their ability to emit and modulate light makes them an essential component in enhancing the brightness and whiteness of fabrics .
High-Tech Applications
The compound’s derivatives have seen increasing applications in high-tech fields as laser dyes and fluorescent probes . Their development has been significant, with applications in advanced technologies that require precise and stable fluorescent materials .
properties
IUPAC Name |
(1-ethyl-3,5-dimethylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c1-4-11-7(3)8(5-9)6(2)10-11/h4-5,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTTHMHICPSKVKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)CN)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20585889 |
Source
|
| Record name | 1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20585889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine | |
CAS RN |
936940-14-6 |
Source
|
| Record name | 1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20585889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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